BENGHE Foundational & Exploratory
Check Availability & Pricing

Compound Identification and Physicochemical
Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Methoxybiphenyl!
CAS No.: 26445-85-2
Cat. No.: B7769405

Get Quote

2-Methoxybiphenyl, also known as o-Phenylanisole, is an organic intermediate used in
various chemical syntheses.[1][2] Understanding its physical and chemical properties is
fundamental to its safe handling. The compound is generally stable under normal temperatures

\

and pressures.[2]

Table 1: Physicochemical Data for 2-Methoxybiphenyl
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Property Value Source(s)
CAS Number 86-26-0 [3]
Molecular Formula Ci13H120 [1][3]
Molecular Weight 184.23 g/mol [11[3]
White to slightly yellow powder,
Appearance lump, or clear liquid after [1112]
melting.[1][2]
Melting Point 30-33 °C (lit.) [1][4]
Boiling Point 274 °C (lit.) [1114]
Density 1.023 g/mL at 25 °C (lit.) [1112]14]
Flash Point >230 °F (>110 °C) [1][2]

Water Solubility

Insoluble

[1]5]

Solubility

Soluble in toluene

[1]5]

Causality Insight: The low melting point (30-33 °C) is a critical handling consideration. In

warmer laboratory environments, this compound may exist as a liquid, altering spill risks and

handling procedures compared to its solid form. Its high flash point classifies it as combustible

but not highly flammable, meaning it requires preheating to ignite.[2][6]

Hazard Identification and Risk Assessment

There is conflicting information regarding the GHS classification of 2-Methoxybiphenyl. Some

sources classify it as non-hazardous|[3][7], while others indicate it may cause skin, eye, and

respiratory irritation, and may be harmful if swallowed (GHSO07)[1][8][9][10].

Authoritative Stance: Given the discrepancies, a conservative approach is mandated.

Researchers must handle 2-Methoxybiphenyl as a potentially hazardous substance. The

"Precautionary Principle" dictates that where scientific certainty is lacking, risk-averse

measures should be adopted.

e Potential Hazards:
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o Skin Irritation (H315): May cause skin irritation upon contact.[8][10]
o Eye Irritation (H319): Can cause serious eye irritation.[8][9][10]

o Respiratory Irritation (H335): Inhalation of dust or fumes may irritate the respiratory tract.
[9][10]

o Ingestion (H302): Moderately toxic and may be harmful if swallowed.[1][11]

NFPA 704 Diamond: The National Fire Protection Association (NFPA) 704 rating for 2-
Methoxybiphenyl is as follows[1]:

Health (Blue): 1 - Can cause significant irritation.[6]

Flammability (Red): 1 - Must be preheated before ignition can occur.[6]

Instability/Reactivity (Yellow): O - Normally stable.[6]

Special (White): (none)

The following diagram illustrates the essential workflow for conducting a risk assessment
before handling 2-Methoxybiphenyl.
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Identify Task
(e.g., Weighing, Synthesis)

l

Consult Safety Data Sheet (SDS)

'

Assess Specific Hazards
- Dermal Contact
- Inhalation (dust/vapor)
- Ingestion
- Reactivity

'

Select Controls

Primary }econdary Tertiary
Engineering Controls Personal Protective Equipment (PPE) Administrative Controls
(Chemical Fume Hood) (Gloves, Goggles, Lab Coat) (SOPs, Training)

l
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'

Review & Update Protocol
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Caption: Risk assessment workflow for handling 2-Methoxybiphenyl.

Exposure Controls and Personal Protection
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Effective exposure control is a multi-layered system prioritizing engineering controls,
supplemented by appropriate Personal Protective Equipment (PPE).

Engineering Controls

« Ventilation: Always handle 2-Methoxybiphenyl in a well-ventilated area. A chemical fume
hood is required when heating the substance, generating dust, or handling large quantities to
prevent inhalation of vapors or particulates.[7][12]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[10][12]

Personal Protective Equipment (PPE)

The selection of PPE is contingent on the specific laboratory procedure being performed. The
following diagram provides a logical framework for PPE selection.

Nature of Task

Handling Small Quantities (Solid) Preparing Solutions or Transfers Heating or Refluxing
(e.g., Weighing <1g) (Potential for Splash) (Vapor & Splash Hazard)

Required PPE

Minimum PPE:
- Safety Glasses with Side Shields
- Nitrile Gloves
- Lab Coat

Enhanced PPE: Maximum PPE:
- Chemical Splash Goggles - Face Shield over Goggles

- Nitrile Gloves - Nitrile Gloves (consider double-gloving)
- Lab Coat - Chemical-Resistant Apron over Lab Coat

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate PPE.

* Eye and Face Protection: Wear safety glasses with side shields or tightly fitting safety
goggles.[11][13] For tasks with a significant splash hazard, such as transferring large
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volumes or cleaning spills, a face shield should be worn in addition to goggles.[14][15]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.[2][15]
Inspect gloves before each use and replace them immediately if they are contaminated or
show signs of degradation.[14] For prolonged or immersive contact, consult glove
manufacturer compatibility charts.

o Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[11]
Ensure clothing covers all exposed skin.

» Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH-approved respirator may be necessary.[11] The specific type of respirator depends
on the airborne concentration and should be selected by a safety professional.

Safe Handling and Experimental Protocols

Adherence to good laboratory practice is paramount.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or vapors.[16]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[8][12]

Keep the compound away from open flames, hot surfaces, and other sources of ignition.[12]
[17]

Protocol: Preparation of a 0.1 M Solution of 2-
Methoxybiphenyl in Toluene

This protocol outlines the steps for safely preparing a solution, integrating the necessary safety
checkpoints.

e Pre-Operation Safety Check:

o Verify the chemical fume hood is operational (check airflow monitor).
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o Ensure an appropriate fire extinguisher (Type ABC) is nearby.

o Confirm the location of the nearest eyewash station and safety shower.

o Don the required PPE: chemical splash goggles, nitrile gloves, and a lab coat.

e Weighing the Compound:

o Perform all weighing operations on a tared weigh boat inside the chemical fume hood to
contain any dust.

o If the compound is solid, use a spatula to carefully transfer the desired amount. Avoid
creating airborne dust.

o If the compound has melted, use a pipette to transfer the liquid.

o Close the primary container immediately after dispensing.

¢ Dissolution:

o

Place a volumetric flask containing a stir bar on a magnetic stir plate inside the fume hood.

[¢]

Add approximately half of the required volume of toluene to the flask.

[e]

Carefully add the weighed 2-Methoxybiphenyl to the solvent.

[e]

Turn on the stirrer and allow the compound to dissolve completely.

o

Once dissolved, add toluene to the calibration mark. Cap the flask and invert several times
to ensure homogeneity.

¢ Post-Operation:

o Label the flask clearly with the compound name, concentration, solvent, date, and your
initials.

o Clean the spatula and weigh boat with a solvent-moistened wipe inside the fume hood and
dispose of the wipe as hazardous waste.
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o Wipe down the work surface in the fume hood.

o Remove gloves using the proper technique (without touching the outer surface) and
dispose of them in the designated hazardous waste container.

o Wash hands thoroughly with soap and water.

Storage and Incompatibility

Proper storage is crucial for maintaining chemical integrity and preventing hazardous
situations.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[11][12] Room temperature storage is generally acceptable.[11] Keep away from direct
sunlight.[11]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[11] While specific
reaction data is limited, compounds of this type can react exothermically with strong
oxidizers, posing a fire or explosion risk.

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[17] Remove contact lenses if present and easy to do.[9] Seek immediate
medical attention.[17]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing.[11][17] If skin irritation occurs, get medical advice.

[9]

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[11][17] Seek medical attention.

 Ingestion: Do NOT induce vomiting.[17] Clean mouth with water and call a physician or
poison control center immediately.[11][17]
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Spills and Accidental Release

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

» Control Ignition Sources: Remove all sources of ignition from the area.[12][17]
o Containment & Cleanup:

o Solid Spill: Avoid creating dust.[11] Gently sweep or mechanically take up the material and
place it into a suitable, labeled container for disposal.[11]

o Liquid Spill: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to
contain the spill.[12] Scoop the absorbed material into a labeled container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.[11]

o Waste Disposal: All cleanup materials must be disposed of as hazardous waste.

Disposal Considerations

All waste containing 2-Methoxybiphenyl, including empty containers and contaminated
materials, must be treated as hazardous waste. Disposal must be conducted in accordance
with all applicable federal, state, and local regulations.[7] Engage a licensed professional waste
disposal service to manage chemical waste.[18] Do not allow the product to enter drains or
surface water.[8][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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